Cas no 118459-48-6 (2-(4-Chlorophenyl)malonic acid)

2-(4-Chlorophenyl)malonic acid structure
118459-48-6 structure
Product Name:2-(4-Chlorophenyl)malonic acid
CAS No:118459-48-6
MF:C9H7ClO4
MW:214.60248208046
MDL:MFCD06203243
CID:2620072
PubChem ID:14292870
Update Time:2025-04-21

2-(4-Chlorophenyl)malonic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Chlorophenyl)malonic acid
    • 2-(4-chlorophenyl)Malonic acid
    • 2-(4-Chlorophenyl)propanedioic acid
    • p-chlorophenylmalonic acid
    • SCHEMBL5220963
    • 118459-48-6
    • 2-(4-Chlorophenyl)malonic acid
    • MDL: MFCD06203243
    • Inchi: 1S/C9H7ClO4/c10-6-3-1-5(2-4-6)7(8(11)12)9(13)14/h1-4,7H,(H,11,12)(H,13,14)
    • InChI Key: HCEMITLHDQCRBV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 214.0032864Da
  • Monoisotopic Mass: 214.0032864Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 74.6Ų

2-(4-Chlorophenyl)malonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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